3-(3-Chlorophenyl)-1-methylpiperidin-3-amine

• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-1-methylpiperidin-3-amine
• InChI: InChI=1S/C12H17ClN2/c1-15-7-3-6-12(14,9-15)10-4-2-5-11(13)8-10/h2,4-5,8H,3,6-7,9,14H2,1H3
• InChI Key: QVWXOBCBRGTWEA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)(C2=CC(=CC=C2)Cl)N

Description

3-(3-Chlorophenyl)-1-methylpiperidin-3-amine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 20 mg (0.494 mmol) LiAlH4 in 0.5 ml THF was added dropwise a solution of 59 mg (0.247 mmol) rac-5-amino-5-(3-chloro-phenyl)-1-methyl-piperidin-2-one in 0.6 ml THF at room temperature. The mixture was refluxed for 30 minutes. The mixture was cooled in an ice bath and quenched carefully with 20 ul water, 20 ul 5N NaOH and finally 60 ul water. Ethyl acetate was added. The mixture was filtered and the filtrate was concentrated in vacuo to provide 48 mg (86%) of the title compound as a colorless oil. MS (m/e): 225.2 (MH+).